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Compound of Interest

Compound Name: OL-92

Cat. No.: B3257441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies employed in

the analysis of the OL-92 sediment core from Owens Lake, California. The protocols detailed

below are based on established methods cited in the analyses of this significant paleoclimatic

record.

Introduction
The OL-92 sediment core, retrieved from the now-dry bed of Owens Lake, offers a continuous,

high-resolution archive of climatic and environmental changes in the eastern Sierra Nevada

over the past approximately 800,000 years. Analysis of its physical, chemical, and biological

components provides invaluable data for understanding long-term climate cycles and their

regional impacts. This document outlines the key analytical methods for characterizing the

composition of OL-92 sediments, presenting data in a structured format and providing detailed

experimental protocols.

Data Presentation
Granulometric Composition
The sediment composition of the OL-92 core varies significantly with depth, reflecting changes

in depositional environments. The core is primarily composed of lacustrine clay, silt, and fine

sand, with some intervals containing up to 40% calcium carbonate (CaCO₃) by weight.[1] A
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notable shift in sedimentation style occurs at approximately 195 meters, transitioning from finer

silts and clays in the upper section to coarser silts and fine sands in the lower part of the core.

Depth Interval
(m)

Predominant
Sediment Type

Mean Grain
Size (µm)

Clay Content
(wt %)

Sand and
Gravel (%)

0 - 195
Interbedded fine

silts and clays
5 - 15 <10 to nearly 80 Low

195 - 323
Interbedded silts

and fine sands
10 - 100 Variable Higher

Table 1: Summary of grain size variations with depth in the OL-92 core. Data is generalized

from published reports.

Geochemical Composition
Geochemical analysis of the OL-92 core has been performed using X-ray fluorescence (XRF)

and other methods to determine the concentrations of major and minor elements. This data

provides insights into the provenance of the sediments and the chemical conditions of the

paleolake.
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Oxide/Element Analytical Method Purpose

Major Oxides

SiO₂, Al₂O₃, Fe₂O₃, MgO,

CaO, Na₂O, K₂O, TiO₂, P₂O₅,

MnO

X-ray Fluorescence (XRF)

Characterization of bulk

sediment mineralogy and

provenance.

Minor Elements

B, Ba, Co, Cr, Cu, Ga, Mo, Ni,

Pb, Sc, V, Y, Zr
Optical Emission Spectroscopy

Tracing sediment sources and

understanding redox

conditions.

Carbonates

Inorganic Carbon (CaCO₃) Coulometry / Gasometry
Indicator of lake productivity

and water chemistry.

Organic Carbon (TOC) Combustion / NDIR

Proxy for biological productivity

and organic matter

preservation.

Table 2: Overview of geochemical analyses performed on OL-92 sediments.

Experimental Protocols
Grain Size Analysis
Objective: To determine the particle size distribution of the sediment samples.

Methodology:

Sample Preparation:

A known weight (e.g., 10-20 g) of the sediment sample is taken.

Organic matter is removed by treating the sample with 30% hydrogen peroxide (H₂O₂).

Carbonates are dissolved using a buffered acetic acid solution (e.g., sodium acetate/acetic

acid buffer at pH 5).
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The sample is then disaggregated using a chemical dispersant (e.g., sodium

hexametaphosphate) and mechanical agitation (e.g., ultrasonic bath).

Fraction Separation:

The sand fraction (>63 µm) is separated by wet sieving.

The silt and clay fractions (<63 µm) are analyzed using a particle size analyzer based on

laser diffraction or settling velocity (e.g., Sedigraph or Pipette method).

Data Analysis:

The weight or volume percentage of each size fraction (sand, silt, clay) is calculated.

Statistical parameters such as mean grain size, sorting, and skewness are determined

using appropriate software.

X-Ray Diffraction (XRD) for Clay Mineralogy
Objective: To identify the types and relative abundance of clay minerals in the sediment.

Methodology:

Sample Preparation (Oriented Mounts):

The <2 µm clay fraction is isolated by centrifugation or gravity settling.

A suspension of the clay fraction is deposited onto a glass slide or ceramic tile and

allowed to air-dry to create an oriented mount.

XRD Analysis:

The air-dried sample is analyzed using an X-ray diffractometer over a specific 2θ range

(e.g., 2-40° 2θ).

The sample is then treated with ethylene glycol and heated to specific temperatures (e.g.,

375°C and 550°C) with subsequent XRD analysis after each treatment to identify

expandable and heat-sensitive clay minerals.
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Data Interpretation:

The resulting diffractograms are analyzed to identify the characteristic basal reflections (d-

spacings) of different clay minerals (e.g., smectite, illite, kaolinite, chlorite).

Semi-quantitative estimates of the relative abundance of each clay mineral are made

based on the integrated peak areas.

Total Organic Carbon (TOC) Analysis
Objective: To quantify the amount of organic carbon in the sediment.

Methodology:

Sample Preparation:

The sediment sample is dried and ground to a fine powder.

Inorganic carbonates are removed by acid digestion with a non-oxidizing acid (e.g.,

hydrochloric acid) until effervescence ceases. The sample is then dried.

Combustion and Detection:

A weighed amount of the acid-treated sample is combusted at high temperature (e.g.,

>900°C) in an oxygen-rich atmosphere.

The organic carbon is converted to carbon dioxide (CO₂), which is then measured using a

non-dispersive infrared (NDIR) detector.

Calculation:

The amount of CO₂ detected is used to calculate the percentage of total organic carbon in

the original sample.

Micropaleontological Analysis (Diatoms and
Ostracodes)
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Objective: To identify and quantify microfossil assemblages to reconstruct past environmental

conditions.

Methodology:

Sample Preparation:

Diatoms: A known weight of sediment is treated with hydrogen peroxide to remove organic

matter and hydrochloric acid to remove carbonates. The resulting slurry is repeatedly

rinsed with deionized water to remove acids and fine particles. The cleaned diatom

frustules are then mounted on a microscope slide.

Ostracodes: The sediment is disaggregated in water and wet-sieved through a series of

meshes to concentrate the ostracode valves. The valves are then picked from the dried

residue under a stereomicroscope.

Identification and Counting:

Microfossils are identified to the species level using a high-power light microscope.

A statistically significant number of individuals (e.g., 300-500) are counted for each sample

to determine the relative abundance of each species.

Paleoenvironmental Reconstruction:

The ecological preferences of the identified species are used to infer past environmental

conditions such as water salinity, depth, temperature, and nutrient levels. For ostracodes,

stable isotope analysis (δ¹⁸O and δ¹³C) of their calcite shells can provide further

quantitative data on paleotemperature and water chemistry.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Sampling and Sub-sampling

OL-92 Sediment Core

Sub-sampling at defined intervals

Grain Size Analysis Magnetic Susceptibility X-Ray Diffraction (Mineralogy) X-Ray Fluorescence (Elemental Composition) Total Organic Carbon Stable Isotope Analysis Diatom Analysis Ostracode Analysis Pollen Analysis

Click to download full resolution via product page

Caption: General workflow for the comprehensive analysis of OL-92 sediment samples.
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Start: Sediment Subsample

Pre-treatment:
- Remove organic matter (H₂O₂)

- Remove carbonates (acid)

Dispersion:
- Add chemical dispersant

- Ultrasonic agitation

Wet Sieving (>63 µm)

Sand Fraction Silt & Clay Fraction (<63 µm)

Particle Size Analyzer
(e.g., Laser Diffraction)

Data Analysis:
- Calculate percentages

- Determine statistical parameters

End: Grain Size Distribution Data
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Start: Sediment Subsample

Isolate <2 µm clay fraction
(centrifugation/settling)

Prepare oriented mount
on glass slide

XRD Scan (Air-dried)

Ethylene Glycol Solvation

XRD Scan (Glycolated)

Heating (e.g., 375°C & 550°C)

XRD Scan (Heated)

Data Interpretation:
- Identify d-spacings

- Semi-quantitative analysis

End: Clay Mineral Composition

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3257441?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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